Cas no 1551181-21-5 (dimethyl({3-2-(methylamino)ethylphenyl}methyl)amine)

• Product name: dimethyl({3-2-(methylamino)ethylphenyl}methyl)amine
• CAS No: 1551181-21-5
• MF: C₁₂H₂₀N₂
• MW: 192.300602912903
• CID: 6490990
• PubChem ID: 84014477

dimethyl({3-2-(methylamino)ethylphenyl}methyl)amine Chemical and Physical Properties

Names and Identifiers

• dimethyl({3-2-(methylamino)ethylphenyl}methyl)amine
• 1551181-21-5
• EN300-1778667
• dimethyl({3-[2-(methylamino)ethyl]phenyl}methyl)amine

• Inchi： 1S/C12H20N2/c1-13-8-7-11-5-4-6-12(9-11)10-14(2)3/h4-6,9,13H,7-8,10H2,1-3H3
• InChI Key： ZHPFSBOIBIHPIH-UHFFFAOYSA-N
• SMILES： N(C)(C)CC1=CC=CC(=C1)CCNC

Computed Properties

• Exact Mass: 192.162648646g/mol
• Monoisotopic Mass: 192.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 15.3Ų

Additional information on dimethyl({3-2-(methylamino)ethylphenyl}methyl)amine

Comprehensive Overview of Dimethyl({3-[2-(Methylamino)Ethyl]Phenyl}Methyl)Amine (CAS No. 1551181-21-5)

Dimethyl({3-[2-(methylamino)ethyl]phenyl}methyl)amine (CAS No. 1551181-21-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, often referred to by its systematic name, features a dimethylamine group attached to a phenyl ring via a methylene bridge, further linked to an ethylamine side chain with a methylamino substituent. Its molecular architecture makes it a promising candidate for applications in drug discovery, particularly in targeting neurotransmitter pathways and enzyme modulation.

In recent years, the demand for novel amine derivatives like dimethyl({3-[2-(methylamino)ethyl]phenyl}methyl)amine has surged, driven by advancements in precision medicine and neuroscience research. Researchers are particularly interested in its potential role as a ligand or intermediate in synthesizing compounds that interact with G-protein-coupled receptors (GPCRs), a hot topic in drug development. The compound’s CAS No. 1551181-21-5 is frequently searched in academic databases, reflecting its relevance in high-throughput screening and medicinal chemistry.

One of the key reasons for the growing interest in dimethyl({3-[2-(methylamino)ethyl]phenyl}methyl)amine is its structural similarity to biogenic amines, such as dopamine and serotonin. This resemblance has led to speculation about its potential applications in neurological disorders, a trending topic in healthcare innovation. However, it’s critical to note that current research is primarily exploratory, and further studies are needed to validate its efficacy and safety.

From a synthetic chemistry perspective, CAS No. 1551181-21-5 is valued for its versatility as a building block. Its amine-functionalized structure allows for easy derivatization, making it a valuable tool for constructing heterocyclic compounds and small-molecule libraries. This aligns with the broader industry trend toward fragment-based drug design, where modular compounds are used to optimize pharmacokinetic properties.

Environmental and sustainability-focused research has also explored the compound’s potential in green chemistry applications. Its synthesis pathways are being optimized to reduce waste and energy consumption, addressing the increasing demand for eco-friendly chemical processes. This aspect resonates with the global push for sustainable science, a frequently searched topic in academic and industrial circles.

In summary, dimethyl({3-[2-(methylamino)ethyl]phenyl}methyl)amine (CAS No. 1551181-21-5) represents a multifaceted compound with promising applications in drug discovery, neuroscience, and sustainable chemistry. Its unique structure and adaptability make it a subject of ongoing research, particularly in the context of GPCR-targeted therapies and biogenic amine analogs. As scientific inquiries continue, this compound is likely to remain a focal point in cutting-edge pharmaceutical and biochemical studies.